Cas no 210345-58-7 (methyl 5-ethynyl-1H-indole-2-carboxylate)

• Product Name: methyl 5-ethynyl-1H-indole-2-carboxylate
• CAS No: 210345-58-7
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD24598548
• CID: 5606710
• PubChem ID: 86202239
• Update Time: 2025-10-22

methyl 5-ethynyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-9507769
• 210345-58-7
• METHYL 5-ETHYNYL-1H-INDOLE-2-CARBOXYLATE
• AT32232
• 1H-Indole-2-carboxylic acid, 5-ethynyl-, methyl ester
• methyl 5-ethynyl-1H-indole-2-carboxylate

• MDL： MFCD24598548
• Inchi： 1S/C12H9NO2/c1-3-8-4-5-10-9(6-8)7-11(13-10)12(14)15-2/h1,4-7,13H,2H3
• InChI Key： JLTRMZLQQYZSFX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C#C)C=C2)C=C1C(OC)=O

Computed Properties

• Exact Mass: 199.063328530g/mol
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 372.5±22.0 °C(Predicted)
• pka: 14.45±0.30(Predicted)

Additional information on methyl 5-ethynyl-1H-indole-2-carboxylate

Methyl 5-Ethynyl-1H-Indole-2-Carboxylate (CAS No. 210345-58-7): A Versatile Building Block in Pharmaceutical Research

Methyl 5-ethynyl-1H-indole-2-carboxylate (CAS No. 210345-58-7) is a highly versatile compound that has gained significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, has shown promising potential in various applications, including the synthesis of bioactive molecules and the development of novel therapeutic agents.

The chemical structure of methyl 5-ethynyl-1H-indole-2-carboxylate consists of an indole core with a carboxylate ester group and an ethynyl substituent. The presence of these functional groups imparts a high degree of reactivity and versatility, making it an attractive starting material for a wide range of synthetic transformations. The indole scaffold is well-known for its biological activity, and the ethynyl group provides additional opportunities for further functionalization through click chemistry reactions.

Recent studies have highlighted the importance of methyl 5-ethynyl-1H-indole-2-carboxylate in the synthesis of complex organic molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of indole alkaloids, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The ethynyl group in methyl 5-ethynyl-1H-indole-2-carboxylate facilitated the formation of complex ring systems through cycloaddition reactions, thereby expanding the scope of indole-based natural product synthesis.

In addition to its role in natural product synthesis, methyl 5-ethynyl-1H-indole-2-carboxylate has also been explored for its potential in drug discovery. A notable example is its use in the development of inhibitors for specific protein targets. Research published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of indole derivatives derived from methyl 5-ethynyl-1H-indole-2-carboxylate. These derivatives exhibited potent inhibitory activity against a specific kinase involved in cancer progression, highlighting the therapeutic potential of this compound.

The synthetic accessibility and functional diversity of methyl 5-ethynyl-1H-indole-2-carboxylate have also made it a valuable tool in chemical biology. Its ability to undergo click chemistry reactions with azide-containing biomolecules has been exploited to label and study protein-protein interactions. This approach has provided insights into the mechanisms underlying various cellular processes and has facilitated the identification of novel drug targets.

Furthermore, the stability and solubility properties of methyl 5-ethynyl-1H-indole-2-carboxylate make it suitable for use in high-throughput screening assays. These assays are crucial for identifying lead compounds with desired biological activities, and the ease with which methyl 5-ethynyl-1H-indole-2-carboxylate can be synthesized and modified enhances its utility in such screening efforts.

In conclusion, methyl 5-ethynyl-1H-indole-2-carboxylate (CAS No. 210345-58-7) is a highly valuable compound with a wide range of applications in pharmaceutical research and development. Its unique structural features and reactivity profile make it an ideal building block for the synthesis of bioactive molecules and the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.